N-(2-ethylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H27N3O3S/c1-4-17-9-5-7-11-19(17)26-21(29)15-32-25-27-22-18-10-6-8-12-20(18)31-23(22)24(30)28(25)14-13-16(2)3/h5-12,16H,4,13-15H2,1-3H3,(H,26,29)
• InChI Key: NEGVNXPCBIMJSD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CCC(C)C)OC4=CC=CC=C43
• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol

Description

N-(2-ethylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C25H27N3O3S and its molecular weight is 449.57. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Crystallography

Studies on compounds with similar structural motifs, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, reveal their complex folded conformation, stabilized by intramolecular hydrogen bonds, highlighting the importance of molecular geometry in biological interactions and potential drug design (S. Subasri et al., 2016; S. Subasri et al., 2017).

Antitumor and Antimicrobial Applications

Compounds featuring pyrimidine and thieno[2,3-d]pyrimidine scaffolds, akin to the core structure of the compound , have been investigated for their antitumor and antimicrobial properties. These studies demonstrate the potential of such molecules as dual inhibitors of critical enzymes like thymidylate synthase and dihydrofolate reductase, offering insights into their application in cancer therapy and the treatment of infectious diseases (A. Gangjee et al., 2008; A. Gangjee et al., 2007).

Enzyme Inhibition for Therapeutic Targets

Research on structurally related compounds, such as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs, has explored their role as enzyme inhibitors, specifically targeting glutaminase to attenuate cancer cell growth. This underscores the compound's potential in developing targeted therapies against specific metabolic pathways in cancer cells (K. Shukla et al., 2012).

Synthesis and Chemical Properties

The synthesis and evaluation of related compounds provide a foundation for understanding the chemical behavior and potential modifications to enhance biological activity or solubility, contributing to the development of novel therapeutic agents with improved drug-like properties (Deepali B Magadum, G. Yadav, 2018).